Cas no 1261949-70-5 (4-(5-Carboxy-2-fluorophenyl)-3-fluorobenzoic acid)

• Product Name: 4-(5-Carboxy-2-fluorophenyl)-3-fluorobenzoic acid
• CAS No: 1261949-70-5
• MF: C₁₄H₈F₂O₄
• MW: 278.207731246948
• MDL: MFCD18321530
• CID: 2765474
• PubChem ID: 53227403
• Update Time: 2025-05-22

4-(5-Carboxy-2-fluorophenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321530
• DTXSID90690959
• 1261949-70-5
• 2',6-Difluoro[1,1'-biphenyl]-3,4'-dicarboxylic acid
• 4-(5-CARBOXY-2-FLUOROPHENYL)-3-FLUOROBENZOIC ACID
• 4-(5-Carboxy-2-fluorophenyl)-3-fluorobenzoic acid, 95%
• 4-(5-Carboxy-2-fluorophenyl)-3-fluorobenzoic acid

• MDL： MFCD18321530
• Inchi： 1S/C14H8F2O4/c15-11-4-2-7(13(17)18)5-10(11)9-3-1-8(14(19)20)6-12(9)16/h1-6H,(H,17,18)(H,19,20)
• InChI Key： MIEMAWDSBZRUOP-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C(=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 278.03906506Da
• Monoisotopic Mass: 278.03906506Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.6Ų

Additional information on 4-(5-Carboxy-2-fluorophenyl)-3-fluorobenzoic acid

4-(5-Carboxy-2-Fluorophenyl)-3-Fluorobenzoic Acid: A Comprehensive Overview

4-(5-Carboxy-2-fluorophenyl)-3-fluorobenzoic acid, also known by its CAS registry number 1261949-70-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure featuring two fluorine atoms and two carboxylic acid groups, has garnered attention due to its potential applications in drug design, electronic materials, and advanced polymer systems. Recent studies have highlighted its role in enhancing the performance of organic semiconductors and its potential as a building block for bioactive molecules.

The molecular structure of 4-(5-carboxy-2-fluorophenyl)-3-fluorobenzoic acid is characterized by a biphenyl system with fluorine substituents at specific positions. The presence of fluorine atoms introduces electron-withdrawing effects, which significantly influence the electronic properties of the molecule. This makes it a promising candidate for applications in optoelectronic devices, where precise control over electronic behavior is crucial. Researchers have explored its use in organic field-effect transistors (OFETs), where it has demonstrated improved charge transport properties compared to traditional materials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(5-carboxy-2-fluorophenyl)-3-fluorobenzoic acid. Through a combination of coupling reactions and fluorination techniques, chemists have developed scalable methods to produce this compound with high purity. These methods not only enhance the feasibility of large-scale production but also pave the way for its integration into industrial applications. The synthesis process involves strategic placement of substituents to optimize the compound's electronic and structural properties.

In terms of applications, 4-(5-carboxy-2-fluorophenyl)-3-fluorobenzoic acid has shown remarkable potential in the development of advanced materials. Its ability to form self-assembled monolayers (SAMs) has been leveraged in creating highly ordered surfaces for sensors and catalytic systems. Additionally, its compatibility with various polymer matrices makes it a valuable component in the fabrication of high-performance polymers for use in extreme environments.

The pharmacological properties of 4-(5-carboxy-2-fluorophenyl)-3-fluorobenzoic acid have also been explored in recent studies. Researchers have investigated its potential as a lead compound for drug development, particularly in the areas of anti-inflammatory and anticancer therapies. Its unique structure allows for selective binding to specific biological targets, making it a promising candidate for further preclinical studies.

In conclusion, 4-(5-carboxy-2-fluorophenyl)-3-fluorobenzoic acid, with its CAS number 1261949-70-5, represents a versatile compound with diverse applications across multiple disciplines. Its electronic properties, synthetic accessibility, and potential for biological activity position it as a key player in future advancements in materials science and pharmaceutical research.